Cas no 3085-42-5 (4-Chlorophenyl sulfoxide)

• Product Name: 4-Chlorophenyl sulfoxide
• CAS No: 3085-42-5
• MF: C₁₂H₈Cl₂OS
• MW: 271.162320137024
• MDL: MFCD00000618
• CID: 43792
• PubChem ID: 87566169
• Update Time: 2025-05-23

4-Chlorophenyl sulfoxide Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl sulfoxide
• Bis(4-chlorophenyl) sulfoxide
• Bis(4-chlorophenyl) sulphoxide
• 4-Chlorophenyl sulphoxide~4,4-Dichlorodiphenyl sulphoxide
• 4,4-Dichlorodiphenyl sulfoxide
• 1-chloro-4-(4-chlorophenyl)sulfinylbenzene
• 4-Chlorophenylsulfoxide Solution
• p-Chlorophenyl Sulfoxide
• 4,4'-dichlorodiphenyl sulfone
• 4,4'-dichlorodiphenyl sulfoxide
• 4,4'-dichlorodiphenyl sulphoxide
• Di-p-chlorophenyl sulfoxide
• 4,4'-Dichlorodiphenylsulfoxide
• InChI=1/C12H8Cl2OS/c13-9-1-5-11(6-2-9)16(15)12-7-3-10(14)4-8-12/h1-8H
• Bis(p-chlorophenyl)sulfoxide
• Benzene, 1,1'-sulfinylbis(4-chloro-
• Sulfoxide, bis(4-chlorophenyl)-
• Bis(p-chlorophenyl)sulphoxide
• J-515180
• WLN: GR DSO&R DG
• A820645
• J-018166
• NS00028978
• BRN 2051256
• Benzene,1'-sulfinylbis[4-chloro-
• CS-0157406
• NSC 406205
• 1-chloro-4-(4-chlorophenyl)sulfinyl-benzene
• SCHEMBL548628
• NSC-406205
• NSC406205
• 3085-42-5
• SY048306
• 1,1'-Sulfinylbis[4-chlorobenzene]
• DTXSID7022205
• J573M24A77
• di(p-chlorophenyl)sulfoxide
• Benzene, 1,1'-sulfinylbis[4-chloro-
• 4,4'-Dichloro Diphenyl Sulfoxide
• KJGYFISADIZFEL-UHFFFAOYSA-
• Bis(p-chlorophenyl) sulfoxide
• 1-Chloro-4-[(4-chlorophenyl)sulfinyl]benzene #
• 4,4'-Sulfinylbis(chlorobenzene)
• FT-0623032
• MFCD00000618
• 1,1'-sulfinylbis(4-chlorobenzene)
• EINECS 221-397-9
• 3,5-DICHLOROPHENYLZINCIODIDE
• di(4-chlorophenyl)sulfoxide
• p,p'-Dichlorodiphenyl sulfoxide
• 4,4'-dichlordiphenylsulfoxid
• SULFOXIDE, BIS(p-CHLOROPHENYL)
• D71242
• AS-17370
• Bis(4-chlorophenyl)sulfoxide
• AC-4574
• AKOS003273168
• 1-chloro-4-(4-chlorobenzenesulfinyl)benzene
• AI3-02900
• DB-047917

• MDL： MFCD00000618
• Inchi： 1S/C12H8Cl2OS/c13-9-1-5-11(6-2-9)16(15)12-7-3-10(14)4-8-12/h1-8H
• InChI Key： KJGYFISADIZFEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 269.96700
• Monoisotopic Mass: 269.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.3778 (estimate)
• Melting Point: 143.0 to 145.0 deg-C
• Boiling Point: 406.2°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.689
• PSA: 36.28000
• LogP: 5.02580
• Solubility: Not available

4-Chlorophenyl sulfoxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：WS2275000
• Safety Term：S24/25
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Chlorophenyl sulfoxide

4-Chlorophenyl Sulfoxide (CAS No: 3085-42-5)

4-Chlorophenyl sulfoxide is a chemical compound with the CAS registry number 3085-42-5. This compound belongs to the class of organosulfur compounds and is widely recognized for its unique properties and applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a chlorophenyl group attached to a sulfoxide functional group, which imparts distinctive electronic and steric characteristics.

The sulfoxide functional group in 4-chlorophenyl sulfoxide plays a crucial role in its chemical behavior. Sulfoxides are known for their ability to act as chelating agents and stabilizing groups in various reactions. The presence of the chlorine substituent at the para position of the phenyl ring further enhances the compound's reactivity and selectivity in different chemical transformations. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of sulfoxides, making them valuable intermediates in organic synthesis.

One of the most significant applications of 4-chlorophenyl sulfoxide is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics, antiviral agents, and anticancer drugs. For instance, researchers have utilized this compound as a key intermediate in the development of sulfonamide-based drugs, which are known for their broad spectrum of activity against bacterial infections.

In the field of agrochemicals, 4-chlorophenyl sulfoxide has been explored as a potential precursor for herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for designing compounds with enhanced stability and efficacy against pests and pathogens. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of 4-chlorophenyl sulfoxide typically involves oxidation reactions of corresponding sulfides or through direct sulfonation methods. Researchers have recently focused on optimizing these processes to improve yield and purity while minimizing byproducts. For example, studies have demonstrated that using oxidizing agents like hydrogen peroxide under controlled conditions can significantly enhance the efficiency of sulfide-to-sulfoxide conversions.

Another area where 4-chlorophenyl sulfoxide has shown promise is in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent research has explored its application as a dopant in polymer blends to enhance electrical conductivity without compromising mechanical properties.

In conclusion, 4-chlorophenyl sulfoxide (CAS No: 3085-42-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production.